Cas no 16609-40-8 (4a,8a-(Methaniminomethano)naphthalene-9,11-dione,1,4,5,8-tetrahydro-)

• Product Name: 4a,8a-(Methaniminomethano)naphthalene-9,11-dione,1,4,5,8-tetrahydro-
• CAS No: 16609-40-8
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 140951
• PubChem ID: 27962
• Update Time: 2025-04-19

4a,8a-(Methaniminomethano)naphthalene-9,11-dione,1,4,5,8-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 4a,8a-(Methaniminomethano)naphthalene-9,11-dione,1,4,5,8-tetrahydro-
• Δ2,6-Hexalin-9,10-dicarbonsaeureimid
• BRN 1531498
• 1,4,5,8-Tetrahydro-4a,8a-(methaniminomethano)naphhlalene-9,11-dione
• 4a,8a-(Methaniminomethano)naphthalene-9,11-dione, 1,4,5,8-tetrahydro-(9CI)
• 1,4,5,8-Tetrahydro-4a,8a-naphthalenedicarboximide
• 16609-40-8
• 4a,8a-(Methaniminomethano)naphthalene-9,11-dione, 1,4,5,8-tetrahydro-
• 4a,8a-NAPHTHALENEDICARBOXIMIDE, 1,4,5,8-TETRAHYDRO-
• DTXSID20168075
• 4a,8a-(Methaniminomethano)naphthalene-9,11-dione, 1,4,5,8-tetrahydro- (9CI)

• Inchi： 1S/C12H13NO2/c14-9-11-5-1-2-6-12(11,10(15)13-9)8-4-3-7-11/h1-4H,5-8H2,(H,13,14,15)
• InChI Key： QXFLJTZDJRFOKL-UHFFFAOYSA-N
• SMILES： O=C1C23CC=CCC2(C(N1)=O)CC=CC3

Computed Properties

• Exact Mass: 203.09469
• Monoisotopic Mass: 203.094629
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• XLogP3: 1

Experimental Properties

• Density: 1.27
• Boiling Point: 410.2°C at 760 mmHg
• Flash Point: 181.9°C
• Refractive Index: 1.606
• PSA: 46.17